(4E)-5-methyl-4-[(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylidene]-2-phenylpyrazol-3-one
(4E)-5-methyl-4-[(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylidene]-2-phenylpyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
4174-09-8
VCID:
VC0182821
InChI:
InChI=1S/C21H18N4O2/c1-14-18(20(26)24(22-14)16-9-5-3-6-10-16)13-19-15(2)23-25(21(19)27)17-11-7-4-8-12-17/h3-13,22H,1-2H3/b19-13-
SMILES:
CC1=C(C(=O)N(N1)C2=CC=CC=C2)C=C3C(=NN(C3=O)C4=CC=CC=C4)C
Molecular Formula:
C21H18N4O2
Molecular Weight:
358.4 g/mol
(4E)-5-methyl-4-[(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylidene]-2-phenylpyrazol-3-one
CAS No.: 4174-09-8
Main Products
VCID: VC0182821
Molecular Formula: C21H18N4O2
Molecular Weight: 358.4 g/mol
CAS No. | 4174-09-8 |
---|---|
Product Name | (4E)-5-methyl-4-[(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylidene]-2-phenylpyrazol-3-one |
Molecular Formula | C21H18N4O2 |
Molecular Weight | 358.4 g/mol |
IUPAC Name | (4Z)-5-methyl-4-[(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylidene]-2-phenylpyrazol-3-one |
Standard InChI | InChI=1S/C21H18N4O2/c1-14-18(20(26)24(22-14)16-9-5-3-6-10-16)13-19-15(2)23-25(21(19)27)17-11-7-4-8-12-17/h3-13,22H,1-2H3/b19-13- |
Standard InChIKey | DFSHSSAUZJFPSK-CPNJWEJPSA-N |
Isomeric SMILES | CC1=C(C(=O)N(N1)C2=CC=CC=C2)/C=C\3/C(=NN(C3=O)C4=CC=CC=C4)C |
SMILES | CC1=C(C(=O)N(N1)C2=CC=CC=C2)C=C3C(=NN(C3=O)C4=CC=CC=C4)C |
Canonical SMILES | CC1=C(C(=O)N(N1)C2=CC=CC=C2)C=C3C(=NN(C3=O)C4=CC=CC=C4)C |
Physical Description | DryPowder, PelletsLargeCrystals |
PubChem Compound | 1070531 |
Last Modified | Nov 11 2021 |
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